Cas no 1378524-45-8 (3-butoxy-4-methylbenzenethiol)

3-Butoxy-4-methylbenzenethiol is a specialized aromatic thiol compound characterized by the presence of a butoxy substituent at the 3-position and a methyl group at the 4-position of the benzene ring. This structural configuration imparts unique reactivity and solubility properties, making it valuable in organic synthesis and coordination chemistry. The thiol (-SH) functional group enables its use as a ligand in metal complexation or as a building block for sulfur-containing polymers and pharmaceuticals. Its moderate lipophilicity, derived from the butoxy chain, enhances compatibility with organic solvents, facilitating applications in material science and fine chemical synthesis. The compound's stability and selective reactivity offer advantages in controlled functionalization processes.
3-butoxy-4-methylbenzenethiol structure
3-butoxy-4-methylbenzenethiol structure
Product Name:3-butoxy-4-methylbenzenethiol
CAS No:1378524-45-8
MF:C11H16OS
MW:196.309142112732
MDL:MFCD18426914
CID:5179517
Update Time:2026-03-05

3-butoxy-4-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 3-butoxy-4-methylbenzenethiol
    • MDL: MFCD18426914
    • Inchi: 1S/C11H16OS/c1-3-4-7-12-11-8-10(13)6-5-9(11)2/h5-6,8,13H,3-4,7H2,1-2H3
    • InChI Key: WIFIYCRPNHLEAI-UHFFFAOYSA-N
    • SMILES: C1(S)=CC=C(C)C(OCCCC)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4

3-butoxy-4-methylbenzenethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB434719-1 g
3-n-Butoxy-4-methylthiophenol; .
1378524-45-8
1g
€594.40 2023-06-16
abcr
AB434719-5 g
3-n-Butoxy-4-methylthiophenol; .
1378524-45-8
5g
€1373.40 2023-06-16
abcr
AB434719-1g
3-n-Butoxy-4-methylthiophenol; .
1378524-45-8
1g
€1621.70 2025-02-21
abcr
AB434719-5g
3-n-Butoxy-4-methylthiophenol; .
1378524-45-8
5g
€1373.40 2023-09-04

Additional information on 3-butoxy-4-methylbenzenethiol

Comprehensive Guide to 3-Butoxy-4-methylbenzenethiol (CAS No. 1378524-45-8): Properties, Applications, and Market Insights

3-Butoxy-4-methylbenzenethiol (CAS No. 1378524-45-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic thiol derivative is characterized by its unique molecular structure, combining a butoxy group and a methyl substituent on a benzene ring. Its chemical formula, C11H16OS, reflects its moderate molecular weight, making it suitable for various synthetic applications. The compound's thiol functional group (-SH) is particularly reactive, enabling it to participate in a wide range of chemical transformations, including nucleophilic substitutions and oxidation reactions.

The synthesis of 3-butoxy-4-methylbenzenethiol typically involves multi-step organic reactions, starting from readily available precursors like 4-methylphenol. Advanced purification techniques, such as column chromatography or distillation, are employed to achieve high purity levels (>98%), which is critical for its use in sensitive applications. Researchers and manufacturers often highlight its stability under ambient conditions, though it is recommended to store the compound in a cool, dry environment to prevent oxidation of the thiol group. The growing demand for high-purity thiol derivatives in research and industrial settings has positioned this compound as a valuable intermediate in organic synthesis.

One of the most prominent applications of 3-butoxy-4-methylbenzenethiol is in the field of pharmaceutical intermediates. Its molecular framework serves as a building block for the synthesis of more complex molecules, including potential drug candidates. Recent studies have explored its utility in developing antioxidant agents and enzyme inhibitors, aligning with the current trend of targeting oxidative stress-related diseases. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable drug development, a hot topic in 2024 as the industry shifts toward eco-friendly practices.

In the material science sector, 3-butoxy-4-methylbenzenethiol has shown promise as a modifier for polymer surfaces. Its ability to form stable bonds with metals and other substrates makes it an excellent candidate for creating self-assembled monolayers (SAMs), which are crucial for nanotechnology applications. With the rise of flexible electronics and wearable sensors, researchers are investigating how this compound can enhance the performance of conductive materials while maintaining biocompatibility—a key concern for next-generation devices.

The market dynamics for 3-butoxy-4-methylbenzenethiol reflect its niche but growing importance. According to recent industry reports, the global demand for specialty thiols is projected to grow at a CAGR of 5.2% between 2023 and 2030, driven by advancements in life sciences and advanced materials. Suppliers are increasingly offering custom synthesis services to meet the diverse needs of academic and industrial clients, with purity and scalability being major competitive factors. Pricing trends indicate moderate fluctuations due to raw material availability, but the compound remains accessible for research purposes.

From an SEO perspective, users frequently search for terms like "buy 3-butoxy-4-methylbenzenethiol," "CAS 1378524-45-8 suppliers," and "applications of aromatic thiols." These queries underscore the need for detailed technical data, safety information, and sourcing options. Environmental and regulatory concerns also dominate search trends, with phrases such as "biodegradable thiol compounds" gaining traction. By addressing these topics, this content aligns with user intent while maintaining compliance with safety and regulatory guidelines.

Future research directions for 3-butoxy-4-methylbenzenethiol may focus on its role in catalysis and bioconjugation techniques. As the scientific community prioritizes precision chemistry, this compound's versatility could unlock new methodologies for labeling biomolecules or designing catalytic systems. Collaborative efforts between academia and industry will likely accelerate its adoption in cutting-edge applications, reinforcing its status as a multifaceted chemical tool.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd